Cas no 1361831-65-3 (5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid
• CAS No: 1361831-65-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932885
• Update Time: 2025-10-30

5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-7(2-8(15)16)9(10(11)12)6(3-13)4-14-5/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： BOJQTAVDJASZPO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1CC(=O)O)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid

Comprehensive Overview of 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1361831-65-3)

5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1361831-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both aminomethyl and difluoromethyl groups in its pyridine backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators. Its acetic acid moiety further enhances its reactivity, enabling facile derivatization for targeted applications.

In recent years, the demand for fluorinated pyridine derivatives like 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. A common question among researchers is, "How does the difluoromethyl group influence the compound's binding affinity?" Studies suggest that this group can significantly enhance interactions with hydrophobic pockets in target proteins, making it a valuable motif in medicinal chemistry.

The synthesis of CAS No. 1361831-65-3 typically involves multi-step organic reactions, including selective fluorination and amination processes. One of the challenges in its production is achieving high regioselectivity during the introduction of the aminomethyl group. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to address this issue. Industry professionals frequently search for "efficient synthetic routes for difluoromethyl pyridine derivatives," reflecting the need for cost-effective and scalable methodologies.

Beyond pharmaceuticals, 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid has potential applications in material science. Its pyridine core can serve as a ligand for metal-organic frameworks (MOFs), which are widely explored for gas storage and catalysis. The compound's acetic acid functionality allows for easy coordination with metal ions, opening doors to novel hybrid materials. This dual utility in life sciences and materials research underscores its interdisciplinary importance.

Environmental and safety considerations are also critical when working with CAS No. 1361831-65-3. While it is not classified as hazardous, proper handling protocols should be followed to minimize exposure. Researchers often inquire about "storage conditions for aminomethyl pyridine derivatives," emphasizing the need for guidelines on stability and shelf life. Storing the compound in a cool, dry place under inert atmosphere is generally recommended to preserve its integrity.

In summary, 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetic acid represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a valuable asset in drug design, agrochemical development, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.